Cas no 2742659-47-6 (1-(1-Benzothiophen-5-yl)-2-(ethylamino)propan-1-one hydrochloride)

• Product Name: 1-(1-Benzothiophen-5-yl)-2-(ethylamino)propan-1-one hydrochloride
• CAS No: 2742659-47-6
• MF: C₁₃H₁₆ClNOS
• MW: 269.790241241455
• CID: 5416282
• PubChem ID: 165687521
• Update Time: 2025-05-20

1-(1-Benzothiophen-5-yl)-2-(ethylamino)propan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-benzo[b]thien-5-yl-2-(ethylamino)-, hydrochloride (1:1)
• 2742659-47-6
• Z5386626229
• 1-(1-benzothiophen-5-yl)-2-(ethylamino)propan-1-one hydrochloride
• EN300-37139134
• 1-(1-Benzothiophen-5-yl)-2-(ethylamino)propan-1-one hydrochloride

• Inchi： 1S/C13H15NOS.ClH/c1-3-14-9(2)13(15)11-4-5-12-10(8-11)6-7-16-12;/h4-9,14H,3H2,1-2H3;1H
• InChI Key： CBBUETHUWIRHGE-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC2=C1C=CC(=C2)C(C(C)NCC)=O

Computed Properties

• Exact Mass: 269.0641130g/mol
• Monoisotopic Mass: 269.0641130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.3Ų

Additional information on 1-(1-Benzothiophen-5-yl)-2-(ethylamino)propan-1-one hydrochloride

Professional Introduction to 1-(1-Benzothiophen-5-yl)-2-(ethylamino)propan-1-one hydrochloride (CAS No. 2742659-47-6)

The compound 1-(1-Benzothiophen-5-yl)-2-(ethylamino)propan-1-one hydrochloride, identified by its CAS number 2742659-47-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. Its molecular structure, featuring a benzothiophene core linked to an ethylamino substituent and a propan-1-one moiety, contributes to its unique pharmacological profile.

Recent studies have highlighted the potential of benzothiophene derivatives as key scaffolds in drug discovery. These heterocyclic compounds are renowned for their ability to interact with biological targets in diverse ways, often leading to the development of novel therapeutic agents. The presence of the hydrochloride salt form in this compound enhances its solubility and bioavailability, which are critical factors in pharmaceutical formulations. This attribute makes it particularly suitable for further investigation in preclinical and clinical settings.

In the realm of medicinal chemistry, the combination of an ethylamino group with a propan-1-one backbone has been explored for its potential to modulate enzyme activity and receptor binding. Specifically, this structural motif has shown promise in inhibiting enzymes involved in inflammatory pathways, such as cyclooxygenases (COX) and lipoxygenases. The benzothiophene ring further contributes to the compound's binding affinity by providing a rigid aromatic system that can interact with specific pockets on target proteins.

Current research indicates that derivatives of 1-(1-Benzothiophen-5-yl)-2-(ethylamino)propan-1-one hydrochloride may exhibit anti-inflammatory, analgesic, and even anticancer properties. For instance, modifications to the ethylamino group have been shown to enhance binding affinity to certain protein targets while maintaining favorable pharmacokinetic properties. These findings align with broader trends in drug discovery, where structural optimization is employed to improve both efficacy and safety profiles.

The hydrochloride salt form of this compound also plays a crucial role in its formulation as an active pharmaceutical ingredient (API). The salt form improves stability and shelf-life, which are essential for commercial drug development. Additionally, it facilitates controlled release mechanisms, allowing for precise dosing regimens that can be tailored to individual patient needs.

From a synthetic chemistry perspective, the preparation of 1-(1-Benzothiophen-5-yl)-2-(ethylamino)propan-1-one hydrochloride involves multi-step organic synthesis protocols. Key steps include the coupling of a benzothiophene derivative with an ethylamino-substituted propanone precursor, followed by salt formation with hydrochloric acid. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields.

The pharmacological evaluation of this compound has revealed intriguing interactions with various biological pathways. Initial in vitro studies suggest that it may inhibit key enzymes involved in pain signaling and inflammation. These findings are particularly relevant given the growing demand for alternative treatments to nonsteroidal anti-inflammatory drugs (NSAIDs), which often come with significant side effects.

Furthermore, computational modeling studies have been instrumental in understanding the binding mechanism of this compound at its target sites. Molecular dynamics simulations have provided insights into how the benzothiophene ring and ethylamino group interact with receptor residues, offering a rational basis for further structural optimization. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

The potential therapeutic applications of 1-(1-Benzothiophen-5-yl)-2-(ethylamino)propan-1-one hydrochloride extend beyond anti-inflammatory uses. Preliminary data suggest that it may also exhibit neuroprotective effects, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease or Parkinson's disease. The ability of benzothiophene derivatives to cross the blood-brain barrier is particularly noteworthy in this context.

Regulatory considerations are also crucial when evaluating new pharmaceutical candidates like this one. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced under controlled conditions that meet safety and quality standards. Additionally, preclinical toxicity studies are essential to assess potential adverse effects before human trials can commence.

The role of collaboration in advancing research on compounds like 1-(1-Benzothiophen-5-yl)-2-(ethylamino)propan-1-one hydrochloride cannot be overstated. Partnerships between academic institutions, biotechnology firms, and pharmaceutical companies accelerate innovation by pooling resources and expertise. Such collaborations often lead to faster development cycles and increased likelihood of bringing new therapies to market.

Future directions in research may focus on exploring analogs of this compound that enhance specific biological activities while minimizing side effects. Techniques such as high-throughput screening (HTS) can rapidly identify novel derivatives with improved properties. Meanwhile, advances in biocatalysis offer promising alternatives to traditional synthetic methods, potentially reducing environmental impact and production costs.

In conclusion,1-(1-Benzothiophen-5-yl)-2-(ethylamino)propan-1-one hydrochloride (CAS No. 2742659-47-6) represents a compelling candidate for further pharmaceutical development. Its unique structural features combined with promising biological activities make it a valuable asset in medicinal chemistry research. As scientific understanding continues to evolve, this compound holds significant potential for addressing unmet medical needs across multiple therapeutic areas.